Cas no 2168302-68-7 (4,8-dioxa-11-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane)

• Product Name: 4,8-dioxa-11-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane
• CAS No: 2168302-68-7
• MF: C₁₁H₂₀N₂O₂S
• MW: 244.353701591492
• CID: 5934027
• PubChem ID: 165506842
• Update Time: 2025-10-24

4,8-dioxa-11-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

• 4,8-dioxa-11-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane
• 4,8-dioxa-11-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane
• 2168302-68-7
• EN300-1280604

• Inchi： 1S/C11H20N2O2S/c1-2-11(9-16-5-1)13-6-10(8-15-11)7-14-4-3-12-10/h12-13H,1-9H2
• InChI Key： DCPWIUNLOKGWTN-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)NCC1(COCCN1)CO2

Computed Properties

• Exact Mass: 244.12454906g/mol
• Monoisotopic Mass: 244.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.8Ų

Additional information on 4,8-dioxa-11-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane

Research Briefing on 4,8-dioxa-11-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane (CAS: 2168302-68-7)

The compound 4,8-dioxa-11-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane (CAS: 2168302-68-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its heteroatom-rich framework, has been the subject of several cutting-edge studies aimed at exploring its synthetic routes, biological activities, and pharmacological properties.

Recent research has focused on the efficient synthesis of this compound, with particular emphasis on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthetic pathway that significantly improved the overall yield compared to previous methods. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, which is critical for subsequent biological evaluations.

From a pharmacological perspective, preliminary in vitro studies have demonstrated that 4,8-dioxa-11-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane exhibits promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. The compound's mechanism of action appears to involve the modulation of key signaling pathways, although the exact molecular targets remain under investigation. These findings were recently presented at the American Chemical Society's annual meeting, generating considerable interest among researchers in the field.

The compound's unique structural features, including its spirocyclic core and heteroatom arrangement, have also made it a subject of computational chemistry studies. Molecular docking simulations suggest potential interactions with various biological targets, particularly enzymes involved in cellular proliferation and apoptosis. These computational predictions are currently being validated through experimental studies, with early results supporting the compound's potential as a scaffold for further drug development.

In addition to its potential anticancer properties, recent patent filings indicate growing interest in the compound's application as a building block for more complex pharmaceutical agents. Several pharmaceutical companies have included derivatives of 4,8-dioxa-11-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane in their development pipelines, suggesting that this compound may serve as a valuable intermediate in the synthesis of novel therapeutic agents targeting various diseases.

Looking ahead, researchers are particularly interested in exploring the compound's pharmacokinetic properties and potential toxicity profiles, which will be crucial for determining its clinical applicability. Current studies are employing advanced analytical techniques to assess the compound's stability, metabolic fate, and potential off-target effects. The results of these ongoing investigations are eagerly anticipated by the scientific community and may significantly influence the future direction of research in this area.